Cas no 2228817-54-5 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile
• CAS No: 2228817-54-5
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5935034
• PubChem ID: 165625964
• Update Time: 2025-10-29

1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile
• EN300-1783629
• 2228817-54-5

• Inchi： 1S/C13H13NO2/c14-9-13(6-3-7-13)12-8-15-10-4-1-2-5-11(10)16-12/h1-2,4-5,12H,3,6-8H2
• InChI Key： SWMFMWLSEUTITJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C1(C#N)CCC1

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228817-54-5)

The compound 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile (CAS No. 2228817-54-5) is a specialized organic molecule that has garnered significant interest in pharmaceutical and material science research. Its unique structure, featuring a benzodioxin moiety fused with a cyclobutane-carbonitrile group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting neurological and inflammatory pathways.

In recent years, the demand for novel carbonitrile derivatives has surged due to their versatility in medicinal chemistry. The 1,4-benzodioxin scaffold, a key component of this compound, is known for its stability and bioactivity, often found in FDA-approved drugs. This has led to increased searches for "benzodioxin derivatives in drug development" and "cyclobutane-carbonitrile synthesis" across academic and industrial platforms. The compound’s CAS No. 2228817-54-5 is frequently referenced in patent literature, highlighting its commercial relevance.

From a synthetic perspective, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile is synthesized via multi-step organic reactions, including cyclization and nitrile functionalization. Its cyclobutane ring introduces steric constraints, which can enhance binding affinity in target proteins—a topic explored in recent publications on "strained ring systems in medicinal chemistry." The compound’s nitrile group also offers opportunities for further derivatization, a feature highly sought after in fragment-based drug design.

Environmental and regulatory considerations are another hotspot. With growing interest in "green chemistry in pharmaceutical synthesis," researchers are evaluating sustainable methods to produce such intermediates. The compound’s low toxicity profile (as per preliminary studies) aligns with the industry’s shift toward safer reagents. This aligns with frequent queries like "biocompatible nitrile compounds" and "eco-friendly heterocyclic synthesis."

In material science, the benzodioxin-cyclobutane hybrid structure has potential applications in polymer chemistry, particularly in designing high-performance resins and photoactive materials. Searches for "benzodioxin-based polymers" have spiked, reflecting cross-disciplinary interest. The compound’s rigid architecture could improve thermal stability in engineered materials—a key focus in aerospace and electronics industries.

Analytical characterization of CAS No. 2228817-54-5 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound’s purity and stereochemistry, critical for reproducibility in research. Discussions on "analytical validation of complex heterocycles" frequently cite such protocols, underscoring their importance in quality control.

Future directions for 1-(2,3-dihydro-1,4-benzodioxin-2-yl)cyclobutane-1-carbonitrile may include exploration in catalysis or as a ligand in metal-organic frameworks (MOFs). Its electron-rich benzodioxin ring could facilitate novel catalytic cycles, a trending topic in "organocatalysis design." Additionally, computational studies (in silico) are likely to expand, given the rise in "AI-driven molecular modeling" queries.

In summary, this compound represents a convergence of pharmaceutical innovation and material science. Its structural uniqueness, combined with growing industrial interest, ensures that CAS No. 2228817-54-5 will remain a focal point in research. For those investigating "bioactive heterocycles" or "advanced organic intermediates," this molecule offers a compelling case study in modern chemical applications.